Cas no 4499-95-0 (Calcium heptadecanoate)

• Product Name: Calcium heptadecanoate
• CAS No: 4499-95-0
• MF: C₃₄H₆₆CaO₄
• MW: 578.963450908661
• CID: 334236
• PubChem ID: 21149326
• Update Time: 2025-04-19

Calcium heptadecanoate Chemical and Physical Properties

Names and Identifiers

• Calcium heptadecanoate
• heptadecanoate, calcium salt
• SCHEMBL869938
• DTXSID00196356
• NS00082096
• 4499-95-0
• EINECS 224-804-8

• Inchi： 1S/2C17H34O2.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19;/h2*2-16H2,1H3,(H,18,19);/q;;+2/p-2
• InChI Key： UJPOLGDCBGQHSF-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 578.45898
• Monoisotopic Mass: 578.4587014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 28
• Complexity: 184
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.26